Cas no 1806848-32-7 (Methyl 2-aminomethyl-6-cyano-3-methylbenzoate)

• Product Name: Methyl 2-aminomethyl-6-cyano-3-methylbenzoate
• CAS No: 1806848-32-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4954858
• Update Time: 2025-10-25

Methyl 2-aminomethyl-6-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-cyano-3-methylbenzoate

• Inchi： 1S/C11H12N2O2/c1-7-3-4-8(5-12)10(9(7)6-13)11(14)15-2/h3-4H,6,13H2,1-2H3
• InChI Key： VQJRGXKFOBROHN-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C#N)C=CC(C)=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-6-cyano-3-methylbenzoate

Recent Advances in the Study of Methyl 2-aminomethyl-6-cyano-3-methylbenzoate (CAS: 1806848-32-7)

Methyl 2-aminomethyl-6-cyano-3-methylbenzoate (CAS: 1806848-32-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the presence of an aminomethyl group and a cyano substituent, make it a versatile building block in medicinal chemistry. Recent publications have demonstrated its utility in the synthesis of compounds targeting various disease pathways, such as cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of Methyl 2-aminomethyl-6-cyano-3-methylbenzoate as a precursor in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its role in drug discovery, the compound has also been investigated for its physicochemical properties. A recent study in the European Journal of Pharmaceutical Sciences explored its solubility and stability profiles under various conditions, providing valuable data for formulation scientists. The findings suggest that the compound exhibits moderate solubility in aqueous buffers, which can be improved through the use of co-solvents or prodrug strategies.

Another area of active research involves the optimization of synthetic routes for Methyl 2-aminomethyl-6-cyano-3-methylbenzoate. A 2024 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot reaction sequence with high yield and purity. This advancement is expected to facilitate its broader application in both academic and industrial settings.

Looking ahead, the potential applications of Methyl 2-aminomethyl-6-cyano-3-methylbenzoate are vast. Ongoing research is exploring its incorporation into more complex molecular architectures, such as PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. Preliminary results from these studies indicate that the compound's functional groups can be effectively leveraged to enhance binding affinity and selectivity.

In conclusion, Methyl 2-aminomethyl-6-cyano-3-methylbenzoate (CAS: 1806848-32-7) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising biological activities, positions it as a valuable tool for drug discovery and development. Future studies are likely to further elucidate its potential and expand its applications in therapeutic innovation.